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Compound of Interest

Compound Name: Isofenphos-methyl

CAS No.: 99675-03-3

Cat. No.: B051689 Get Quote

Introduction: The Critical Role of Accurate
Standards
Isofenphos-methyl is a broad-spectrum organophosphorus insecticide used to control soil

pests. As an acetylcholinesterase inhibitor, its presence in environmental and food samples is a

significant concern for public health and ecological safety.[1][2] Regulatory bodies worldwide

mandate strict maximum residue limits (MRLs) for such pesticides. Consequently, the accurate

quantification of isofenphos-methyl residues is paramount for researchers, contract research

organizations (CROs), and quality control laboratories.

The foundation of any precise and reliable quantitative analysis is the analytical standard. The

integrity of the entire analytical workflow—from method validation to sample analysis—hinges

on the accuracy of the standard solutions used for calibration. An improperly prepared standard

can lead to the under- or over-reporting of residue levels, with significant consequences for

regulatory compliance and consumer safety.

This document provides a comprehensive, field-proven guide for the preparation of

isofenphos-methyl analytical standards. It moves beyond a simple recitation of steps to

explain the scientific rationale behind the procedures, ensuring that the resulting standards are

not only accurate but also stable and verifiable. This protocol is designed to align with the

rigorous quality requirements of laboratories operating under standards such as ISO/IEC

17025.[3][4]
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Analyte Profile: Isofenphos-methyl
A thorough understanding of the analyte's physicochemical properties is the first step in

developing a robust preparation protocol. These properties dictate the choice of solvent,

storage conditions, and handling procedures.

Property Value Source

Chemical Name

1-methylethyl 2-[[methoxy[(1-

methylethyl)amino]phosphinot

hioyl]oxy]benzoate

[5]

CAS Number 99675-03-3 [5]

Molecular Formula C₁₄H₂₂NO₄PS [6][7]

Molecular Weight 331.37 g/mol [6][7]

Physical State Colorless to yellow oily liquid [2]

Melting Point < -12 °C [1][6]

Solubility

Readily soluble in n-hexane,

dichloromethane, toluene,

acetone, acetonitrile.[1][8]

Water solubility: ~22.1 mg/L at

20 °C.[1]

log Kow (Octanol-Water) 4.12 [1]

Stability

Hydrolytically stable at neutral

and acidic pH.[1] Subject to

photodegradation.[1]

Hazard Communication and Laboratory Safety
Isofenphos-methyl is a highly toxic substance that requires stringent safety protocols. All

handling must be performed by trained personnel within a certified chemical fume hood.

GHS Classification:
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Acute Toxicity, Oral (Category 3): H301 - Toxic if swallowed.[7][9]

Acute Toxicity, Dermal (Category 3): H311 - Toxic in contact with skin.[7][9]

Hazardous to the Aquatic Environment, Acute Hazard (Category 1): H400 - Very toxic to

aquatic life.[7][9]

Mandatory Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Nitrile or other chemically resistant gloves. Double-gloving is

recommended.

Body Protection: A properly fastened laboratory coat.

Respiratory Protection: An appropriate respirator (e.g., type ABEK (EN14387) respirator

filter) should be used when handling the neat material outside of a certified containment

system.

Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Seek immediate medical attention.[9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Call a poison control center or doctor immediately. Rinse mouth. Do NOT induce

vomiting.[9]

Protocol for Preparation of Analytical Standards
This protocol details a two-stage process: the preparation of a concentrated primary stock

solution from the neat analytical standard material, followed by serial dilutions to create

working-level standards for instrument calibration.

Materials and Reagents
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Isofenphos-methyl analytical standard: Purity ≥95%, with a Certificate of Analysis (CoA).

Solvent: HPLC or GC-grade acetone. Acetone is chosen for its high volatility, which is

advantageous for sample preparation steps prior to GC analysis, and its ability to readily

dissolve isofenphos-methyl.[8] Other solvents like acetonitrile or toluene can be used

depending on the final analytical method.[1][9]

Glassware: Class A volumetric flasks (10 mL, 25 mL, 50 mL, 100 mL) with glass stoppers.

Pipettes: Calibrated positive displacement or air displacement micropipettes with appropriate

tips.

Balance: A calibrated 5-place analytical balance (readability of 0.01 mg).

Storage Vials: Amber glass vials with PTFE-lined screw caps.

Workflow for Standard Preparation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b051689?utm_src=pdf-body
https://www.benchchem.com/product/b051689?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/960/425/t410102h.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Isofenphos
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Isofenphosmethyl.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Primary Stock Solution (e.g., 1000 µg/mL)

Phase 2: Working Standard & Calibration Curve Solutions

Acquire Certified
Isofenphos-methyl Standard

Tare Weighing Vessel
on 5-place Balance

Accurately Weigh ~10 mg
of Neat Material

Record Exact Weight
(to 0.01 mg)

Quantitatively Transfer
to 10 mL Volumetric Flask

Dissolve in Acetone,
Sonicate Briefly

Dilute to Volume (QS)
with Acetone

Invert Flask 15-20 times
to Homogenize

Calculate Exact Concentration
(Correct for Purity)

Transfer to Labeled Amber Vial
for Storage at ≤6 °C

Prepare Intermediate
Standard (e.g., 10 µg/mL)

from Primary Stock

Use Calibrated Pipettes
& Class A Volumetric Flasks

Perform Serial Dilutions
from Intermediate Standard

Generate Calibration Points
(e.g., 0.05, 0.1, 0.5, 1.0, 2.0 µg/mL)

Transfer to Autosampler Vials
for Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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